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Compound of Interest

Compound Name: Sinapic acid

Cat. No.: B1216353 Get Quote

An In-depth Examination of its Chemical Properties, Biological Activity, and Experimental

Applications

Sinapic acid, a naturally occurring hydroxycinnamic acid, is a compound of significant interest

to the scientific community. Found in a variety of plant sources, including mustard seeds,

berries, and cereals, it has demonstrated a wide range of biological activities.[1][2][3][4][5] This

technical guide provides a comprehensive overview of sinapic acid, focusing on its chemical

identity, experimental protocols for its study, and its role in key signaling pathways.

Core Chemical and Physical Properties
Sinapic acid, also known as 3,5-dimethoxy-4-hydroxycinnamic acid, is a phenylpropanoid.[2]

[6] Its chemical and physical properties are summarized below.
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Property Value Source

CAS Number 530-59-6 [3][6][7][8][9]

Molecular Formula C₁₁H₁₂O₅ [3][6][7][8]

Molecular Weight 224.21 g/mol [3][7][8][9]

IUPAC Name

3-(4-hydroxy-3,5-

dimethoxyphenyl)prop-2-enoic

acid

[10]

Synonyms
Sinapinic acid, 3,5-Dimethoxy-

4-hydroxycinnamic acid
[3][6][7][8][10]

Melting Point ~202-205 °C (decomposes) [3][9]

Purity (typical) ≥98% [3][6][7]

SMILES
COC1=CC(=CC(=C1O)OC)C=

CC(=O)O
[6][10]

InChI

1S/C11H12O5/c1-15-8-5-7(3-

4-10(12)13)6-9(16-

2)11(8)14/h3-6,14H,1-2H3,

(H,12,13)/b4-3+

[3][6]

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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